Cas no 112878-61-2 (2-amino-3-iodoanthracene-9,10-dione)
112878-61-2 structure
Product Name:2-amino-3-iodoanthracene-9,10-dione
CAS No:112878-61-2
MF:C14H8INO2
MW:349.123295783997
CID:2609652
PubChem ID:13736896
Update Time:2025-04-21
2-amino-3-iodoanthracene-9,10-dione Chemical and Physical Properties
Names and Identifiers
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- 2-amino-3-iodoanthracene-9,10-dione
- DTXCID10498813
- DTXSID10548029
- 2-amino-3-iodoanthraquinone
- 112878-61-2
- 9,10-Anthracenedione, 2-amino-3-iodo-
-
- Inchi: 1S/C14H8INO2/c15-11-5-9-10(6-12(11)16)14(18)8-4-2-1-3-7(8)13(9)17/h1-6H,16H2
- InChI Key: WIIBXZIMTVVMHM-UHFFFAOYSA-N
- SMILES: IC1C(=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)N
Computed Properties
- Exact Mass: 348.95998g/mol
- Monoisotopic Mass: 348.95998g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 60.2Ų
2-amino-3-iodoanthracene-9,10-dione Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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